Cas no 5770-58-1 (2-phenyl-1,4-benzodioxine)

2-phenyl-1,4-benzodioxine structure
2-phenyl-1,4-benzodioxine structure
Product Name:2-phenyl-1,4-benzodioxine
CAS No:5770-58-1
MF:C14H10O2
MW:210.228003978729
CID:1606326
PubChem ID:138588
Update Time:2025-04-21

2-phenyl-1,4-benzodioxine Chemical and Physical Properties

Names and Identifiers

    • 2-phenyl-1,4-benzodioxine
    • 1,4-benzodioxin, 2-phenyl-
    • 3-phenyl-1,4-benzodioxine
    • SCHEMBL2965379
    • DTXSID30206412
    • 5770-58-1
    • Inchi: 1S/C14H10O2/c1-2-6-11(7-3-1)14-10-15-12-8-4-5-9-13(12)16-14/h1-10H
    • InChI Key: PZCIQQNWTOBWLW-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2OC=C1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 210.0681
  • Monoisotopic Mass: 210.068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • Density: 1.209
  • Boiling Point: 319.1°C at 760 mmHg
  • Flash Point: 131.7°C
  • Refractive Index: 1.62
  • PSA: 18.46
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